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Compound of Interest

Compound Name: 2-Acetyl-3-methylpyridine

Cat. No.: B1282197 Get Quote

Technical Guide: 2-Acetyl-3-methylpyridine
CAS Number: 85279-30-7 Molecular Formula: C₈H₉NO

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Acetyl-3-methylpyridine, alongside available information on its synthesis and

safety considerations. This document is intended for researchers, scientists, and professionals

in drug development and related fields.

Core Compound Information
2-Acetyl-3-methylpyridine is a pyridine derivative with a methyl group at the 3-position and an

acetyl group at the 2-position. Its chemical structure and basic properties are foundational to its

potential applications in chemical synthesis and research.

Molecular Structure
The molecular structure of 2-Acetyl-3-methylpyridine is depicted below.

Caption: Molecular Structure of 2-Acetyl-3-methylpyridine.

Physicochemical and Spectroscopic Data
Detailed experimental data for 2-Acetyl-3-methylpyridine is limited in publicly accessible

literature. The following tables summarize the available information.[1][2] For context, data for

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1282197?utm_src=pdf-interest
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.benchchem.com/product/b1282197?utm_src=pdf-body
https://www.srdpharma.com/products/2-Acetyl-3-methylpyridine-view-2410
https://aksci.com/item_detail.php?cat=J57416
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the closely related and more studied compound, 2-Acetylpyridine (CAS 1122-62-9), is provided

for comparison where specific data for the 3-methyl derivative is unavailable.

Table 1: Physicochemical Properties

Property 2-Acetyl-3-methylpyridine
2-Acetylpyridine (for
comparison)

CAS Number 85279-30-7[1] 1122-62-9

Molecular Formula C₈H₉NO[1] C₇H₇NO

Molecular Weight 135.17 g/mol [1] 121.14 g/mol

Physical Form Liquid (at 20°C)[1] Colorless to yellow liquid

Boiling Point Data not available 188-189 °C

Melting Point Data not available 8-10 °C

Density ~1 g/mL[2] 1.08 g/mL

Refractive Index 1.51[1][2] 1.521

Table 2: Spectroscopic Data Summary

Data Type 2-Acetyl-3-methylpyridine

¹H NMR
Specific experimental data not publicly

available.

¹³C NMR
Specific experimental data not publicly

available.

Mass Spectrometry
Specific experimental data not publicly

available.

Infrared (IR)
Specific experimental data not publicly

available.
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Note: While commercial suppliers indicate the availability of spectroscopic data (NMR, HPLC,

LC-MS), these spectra are not publicly disseminated.

Synthesis Protocol
A specific, detailed experimental protocol for the synthesis of 2-Acetyl-3-methylpyridine is not

readily available in the literature. However, a general approach for the synthesis of

acetylpyridines can be adapted. One common method involves the acylation of a

corresponding pyridine derivative. A plausible synthetic route is outlined below.

Starting Material:
2-Bromo-3-methylpyridine

Grignard Reagent Formation
(e.g., with Mg/THF)

Acylation
(e.g., with Acetyl Chloride)

Work-up and Purification
(e.g., Extraction, Chromatography)

Product:
2-Acetyl-3-methylpyridine

Click to download full resolution via product page

Caption: Plausible synthetic workflow for 2-Acetyl-3-methylpyridine.

General Experimental Protocol (Adapted)
This is a generalized protocol and would require optimization for the specific synthesis of 2-
Acetyl-3-methylpyridine.

Grignard Reagent Formation: To a flame-dried, three-necked flask under an inert

atmosphere (e.g., argon or nitrogen), add magnesium turnings and a small crystal of iodine

in anhydrous tetrahydrofuran (THF). Add a solution of 2-bromo-3-methylpyridine in

anhydrous THF dropwise to initiate the reaction. The mixture is typically stirred at room

temperature or gently heated to ensure the formation of the Grignard reagent, 3-methyl-2-

pyridylmagnesium bromide.

Acylation: Cool the solution of the Grignard reagent in an ice bath. Slowly add a solution of

acetyl chloride in anhydrous THF dropwise, maintaining a low temperature to control the

exothermic reaction.

Quenching and Work-up: After the addition is complete, allow the reaction mixture to warm to

room temperature and stir for a specified time. The reaction is then carefully quenched by

the slow addition of a saturated aqueous solution of ammonium chloride.
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Extraction and Purification: The aqueous layer is extracted several times with an organic

solvent such as ethyl acetate. The combined organic layers are washed with brine, dried

over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The

crude product is then purified, typically by column chromatography on silica gel, to yield 2-
Acetyl-3-methylpyridine.

Safety and Handling
Based on available data, 2-Acetyl-3-methylpyridine should be handled with care in a

laboratory setting.

Table 3: GHS Hazard Information

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Precautionary Measures:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry place away from incompatible materials.

Biological Activity and Applications in Drug
Development
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There is currently no specific information in the public domain regarding the biological activity,

signaling pathway involvement, or direct applications in drug development for 2-Acetyl-3-
methylpyridine.

However, the pyridine ring and acetylpyridine scaffold are present in numerous biologically

active compounds and pharmaceuticals. Pyridine derivatives are known to exhibit a wide range

of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The

introduction of substituents like the acetyl and methyl groups can significantly modulate the

biological and pharmacological properties of the pyridine core.

Further research is required to elucidate the specific biological profile of 2-Acetyl-3-
methylpyridine and to explore its potential as a lead compound or intermediate in drug

discovery and development.

Conclusion
2-Acetyl-3-methylpyridine is a chemical compound for which basic identifying and safety

information is available. However, a comprehensive public dataset of its physicochemical

properties, detailed experimental protocols for its synthesis, and its biological activities is

lacking. This guide provides the currently known information and suggests a potential synthetic

route. Further experimental investigation is necessary to fully characterize this compound and

to assess its potential for applications in research and development, particularly in the field of

medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1282197#2-acetyl-3-methylpyridine-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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